Cas no 2034526-25-3 ((2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone)

• Product Name: (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone
• CAS No: 2034526-25-3
• MF: C₁₉H₁₈F₂N₂O
• MW: 328.355831623077
• CID: 5802820
• PubChem ID: 119099911
• Update Time: 2025-05-23

(2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6472-7741
• 2034526-25-3
• (2,6-difluorophenyl)-[3-(3,4-dihydro-1H-isoquinolin-2-yl)azetidin-1-yl]methanone
• AKOS026689003
• (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone
• 2-[1-(2,6-difluorobenzoyl)azetidin-3-yl]-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C19H18F2N2O/c20-16-6-3-7-17(21)18(16)19(24)23-11-15(12-23)22-9-8-13-4-1-2-5-14(13)10-22/h1-7,15H,8-12H2
• InChI Key： UVOCHMSWKZEEMP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1CC(C1)N1CC2C=CC=CC=2CC1)=O)F

Computed Properties

• Exact Mass: 328.13871953g/mol
• Monoisotopic Mass: 328.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Additional information on (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone

Introduction to (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 2034526-25-3 is a highly intriguing molecule known as (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone. This intricate structure has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential biological activities. The presence of both fluorine substituents and a dihydroisoquinoline moiety makes this compound a promising candidate for further investigation in drug discovery and material science.

In recent years, the role of fluorinated aromatic compounds in medicinal chemistry has been extensively studied. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. Specifically, the 2,6-difluorophenyl group in this compound contributes to its stability and reactivity, making it an attractive scaffold for designing novel therapeutic agents. The compound's structure also features an azetidinone core, which is a well-known pharmacophore found in various bioactive molecules.

The significance of this compound is further highlighted by its connection to the broader field of heterocyclic chemistry. Heterocyclic compounds, particularly those containing nitrogen or oxygen atoms within their ring structures, are known for their diverse biological activities. The 3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl moiety in this molecule is a prime example of a complex heterocyclic system that could potentially interact with biological targets in unique ways. This structural feature has been explored in several recent studies aimed at developing new antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites and interactions between this compound and biological targets. These computational studies have already provided valuable insights into the potential applications of (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone in treating various diseases.

In addition to its pharmaceutical potential, this compound has also shown promise in material science applications. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics, including light-emitting diodes (LEDs) and organic photovoltaics. The presence of both electron-withdrawing and electron-donating groups in the structure of this molecule could make it an effective component in designing advanced materials with enhanced performance.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, recent advances in synthetic methodologies have made it possible to construct these molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in assembling the various functional groups present in this compound. These synthetic strategies not only improve the efficiency of production but also allow for the introduction of additional modifications to enhance biological activity.

The study of fluorinated heterocycles like (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone continues to be a vibrant area of research with numerous applications across multiple fields. As our understanding of these molecules grows, so does the potential for discovering new therapeutic agents and materials with novel properties. The combination of traditional organic synthesis with modern computational techniques provides a powerful platform for exploring the full potential of this class of compounds.

In conclusion, the compound with CAS number 2034526-25-3, specifically identified as (2,6-difluorophenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone, represents a fascinating example of how structural complexity can lead to unique chemical and biological properties. Its potential applications in pharmaceuticals and materials science underscore the importance of continued research into fluorinated heterocyclic compounds. As we delve deeper into understanding these molecules, we unlock new possibilities for innovation and discovery that could benefit society in numerous ways.